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Compound of Interest

Compound Name: 2,3,4,5-Tetrachloroaniline

Cat. No.: B044146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ecotoxicity of three tetrachloroaniline

isomers: 2,3,4,5-tetrachloroaniline, 2,3,4,6-tetrachloroaniline, and 2,3,5,6-tetrachloroaniline.

Tetrachloroanilines are chlorinated aromatic amines that can enter the environment as

degradation products of various industrial chemicals, including dyes and pesticides.

Understanding their relative ecotoxicity is crucial for environmental risk assessment and the

development of safer chemical alternatives.

Executive Summary
Tetrachloroaniline isomers are classified as toxic to aquatic life, with evidence suggesting that

their toxicity generally increases with the degree of chlorination. This guide synthesizes

available quantitative ecotoxicity data, details the experimental methodologies used for their

assessment, and illustrates the potential toxic mechanisms of action. Due to a lack of extensive

experimental data for all isomers, some data presented is based on Quantitative Structure-

Activity Relationship (QSAR) models, which provide estimations of toxicity based on chemical

structure.

Quantitative Ecotoxicity Data
The following table summarizes the available acute ecotoxicity data for the tetrachloroaniline

isomers across three trophic levels: fish, aquatic invertebrates, and algae. It is important to note

that there are significant data gaps, particularly for 2,3,4,6-tetrachloroaniline.
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Isomer
Test
Organism

Endpoint Duration
Concentrati
on (mg/L)

Data
Source

2,3,4,5-

Tetrachloroan

iline

- - -
No specific

data found
-

2,3,4,6-

Tetrachloroan

iline

- - -
No specific

data found
-

2,3,5,6-

Tetrachloroan

iline

Pimephales

promelas

(Fathead

Minnow)

LC50 96 hours 1.40
QSAR

Prediction[1]

LC50 (Lethal Concentration 50): The concentration of a chemical that is lethal to 50% of the

test organisms within a specified time. EC50 (Effective Concentration 50): The concentration of

a chemical that causes a defined effect in 50% of the test organisms within a specified time.

QSAR (Quantitative Structure-Activity Relationship): A computational model that predicts the

activity (e.g., toxicity) of a chemical based on its structure.

Based on the available GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) hazard statements from PubChem, both 2,3,4,5-tetrachloroaniline and 2,3,5,6-

tetrachloroaniline are classified as very toxic to aquatic life, with long-lasting effects. This

indicates that these compounds pose a significant risk to aquatic ecosystems.

Experimental Protocols
The ecotoxicity data for chloroanilines are typically generated following standardized test

guidelines from the Organisation for Economic Co-operation and Development (OECD). These

protocols ensure data quality and comparability across different studies and laboratories.

OECD 203: Fish, Acute Toxicity Test
This test evaluates the acute lethal toxicity of a substance to fish.
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Test Organism: Commonly used species include Zebrafish (Danio rerio) or Fathead Minnow

(Pimephales promelas).

Procedure: Fish are exposed to a range of concentrations of the test substance in water for a

period of 96 hours.

Endpoint: The primary endpoint is mortality, and the 96-hour LC50 is calculated.

Test Conditions: The test is conducted under controlled conditions of temperature, pH, and

dissolved oxygen.

OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to aquatic invertebrates.

Test Organism:Daphnia magna is the most commonly used species.

Procedure: Young daphnids (less than 24 hours old) are exposed to a series of

concentrations of the test substance for 48 hours.

Endpoint: The endpoint is immobilization, defined as the inability to swim. The 48-hour EC50

is determined.

Test Conditions: The test is performed in a static or semi-static system under controlled

temperature and lighting conditions.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test determines the effect of a substance on the growth of freshwater algae.

Test Organism: Species such as Pseudokirchneriella subcapitata are used.

Procedure: Exponentially growing algal cultures are exposed to different concentrations of

the test substance over 72 hours.

Endpoint: The inhibition of algal growth is measured, and the 72-hour EC50 (based on

growth rate or yield) is calculated.
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Test Conditions: The test is conducted in a nutrient-rich medium under continuous

illumination and controlled temperature.

Mechanism of Toxic Action
The primary mechanism of toxicity for chloroanilines is believed to be the induction of

methemoglobinemia and oxidative stress.

Methemoglobinemia: Chloroanilines can be metabolized in the liver to N-hydroxylated

intermediates. These metabolites can then enter red blood cells and oxidize the ferrous iron

(Fe2+) in hemoglobin to ferric iron (Fe3+), forming methemoglobin. Methemoglobin is

incapable of binding and transporting oxygen, leading to hypoxia (oxygen deprivation) in

tissues.

Oxidative Stress: The redox cycling of chloroaniline metabolites can also lead to the generation

of reactive oxygen species (ROS). An excess of ROS can overwhelm the antioxidant defense

systems of the cell, leading to damage to lipids, proteins, and DNA. This oxidative damage can

contribute to cellular dysfunction and toxicity.

Below are diagrams illustrating the proposed toxic mechanism and a general experimental

workflow for ecotoxicity testing.

Proposed toxic mechanism of tetrachloroanilines.
General workflow for aquatic ecotoxicity testing.

Conclusion
The available data, although incomplete, consistently indicate that tetrachloroaniline isomers

are hazardous to aquatic organisms. The high toxicity suggested by GHS classifications and

the QSAR-predicted value for 2,3,5,6-tetrachloroaniline highlight the need for further

experimental investigation to fill the existing data gaps for all isomers. A comprehensive

understanding of their comparative ecotoxicity is essential for accurate environmental risk

assessment and the promotion of safer chemical alternatives. The primary toxic mechanism

appears to be related to methemoglobin formation and oxidative stress, which can lead to

severe physiological effects in aquatic life. Researchers and drug development professionals

should consider the potential environmental impact of compounds containing the
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tetrachloroaniline moiety and prioritize the use of less persistent and toxic alternatives where

possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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